Amastatin

• CAS No.: 67655-94-1
• Product Name: Amastatin
• Molecular Formula: C21H38N4O8
• Molecular Weight: 474.5 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-3-amino-2-hydroxy-5-methylhexanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]butanedioic acid
• Standard InChI: InChI=1S/C21H38N4O8/c1-9(2)7-12(22)17(28)20(31)25-16(11(5)6)19(30)24-15(10(3)4)18(29)23-13(21(32)33)8-14(26)27/h9-13,15-17,28H,7-8,22H2,1-6H3,(H,23,29)(H,24,30)(H,25,31)(H,26,27)(H,32,33)/t12-,13+,15+,16+,17+/m1/s1
• Standard InChIKey: QFAADIRHLBXJJS-ZAZJUGBXSA-N
• Isomeric SMILES: CC(C)C[C@H]([C@@H](C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(=O)O)C(=O)O)O)N
• SMILES: CC(C)CC(C(C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CC(=O)O)C(=O)O)O)N
• Canonical SMILES: CC(C)CC(C(C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CC(=O)O)C(=O)O)O)N
• Appearance: Solid powder
• Description: Amastatin is a non-toxic inhibitor of aminopeptidase A (Ki = 1 µM) and leucine aminopeptidase. Also acts as a slow-binding, competitive inhibitor of aminopeptidase M. Does not inhibit aminopeptidase B, chymotrypsin, elastase, papain, pepsin, thermolysin, or trypsin.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: VVD
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-amino-2-hydroxy-5-methylhexanoyl-L-valyl-L-valyl-L-aspartic acid; 3-amino-2-hydroxy-5-methylhexanoyl-Val-Val-Asp; amastatin
• PubChem Compound: 439518
• Last Modified: Nov 11 2021